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Compound of Interest

Compound Name: 1,4-Dimethoxybutane

Cat. No.: B078858

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 1,4-dimethoxybutane,
a versatile solvent and synthetic intermediate. Adherence to these guidelines is crucial for
ensuring a safe laboratory environment.

Chemical and Physical Properties

A clear understanding of the physical and chemical properties of 1,4-dimethoxybutane is
foundational to its safe handling.

Property Value Reference
Molecular Formula C6H1402 [1][2]13]
Molecular Weight 118.17 g/mol [1112][3]
CAS Number 13179-96-9 [1][2][3]
Boiling Point 131 °C [3]

Density 0.842 £ 0.06 g/cm3 [3]

Melting Point 140-142 °C [3]

Hazard Identification and GHS Classification
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1,4-Dimethoxybutane is classified as a hazardous substance. The following table summarizes
its GHS classification.

Hazard . . Hazard
Hazard Class Pictogram Signal Word
Category Statement
H225: Highly
Flammable o
o Category 2 Danger flammable liquid [2]
liquids
and vapor
Skin

S ) H315: Causes
corrosion/irritatio  Category 2 Warning o [2]
skin irritation
n

Serious eye H319: Causes
damage/eye Category 2A Warning serious eye [2]
irritation irritation

Specific target

organ toxicity, H335: May

single exposure; Category 3 Warning cause respiratory  [2]
Respiratory tract irritation

irritation

First-Aid Measures

Immediate and appropriate first aid is critical in the event of exposure. The following flowchart
outlines the recommended procedures.
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Type of Exposure

Inhalation | Skin Contact Eye Contact Ingestion

First-Aid Actions
< \4

Take off contaminated clothing immediately.
Wash off with soap and plenty of water.

Consult a doctor. g2

\d \4
Rinse mouth with water.

Do NOT induce vomiting.

Move to fresh air.
If breathing is difficult, give oxygen.
If not breathing, give artificial respiration.

Rinse with pure water for at least 15 minutes.

Click to download full resolution via product page
Caption: First-aid procedures for exposure to 1,4-Dimethoxybutane.
Detailed First-Aid Protocols:

« Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If the victim
is not breathing, provide artificial respiration. It is important not to use mouth-to-mouth
resuscitation if the chemical was ingested or inhaled. Seek immediate medical attention.[1]

o Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with
soap and plenty of water. Consult a physician.[1][4]

o Eye Contact: Rinse the eyes with pure water for at least 15 minutes. Seek medical advice.[1]

 Ingestion: Rinse the mouth with water. Do not induce vomiting. Never give anything by
mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[1]

Firefighting Measures

1,4-Dimethoxybutane is a highly flammable liquid and vapor.
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Parameter Recommendation

Use dry chemical, carbon dioxide, or alcohol-

Suitable Extinguishing Media ]
resistant foam.[1]

Vapors are heavier than air and may travel
> along the ground to a source of ignition. Forms
Specific Hazards _ _ S _
explosive mixtures with air upon intense

heating.

Wear a self-contained breathing apparatus

Protective Equipment for Firefighters ]
(SCBA) and full protective gear.[4]

Accidental Release Measures

In the event of a spill or leak, follow these procedures to minimize exposure and environmental

contamination.
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Initial Response

Ensure adequate ventilation.

y

Remove all sources of ignition.

l

Evacuate personnel to safe areas.

l

Wear appropriate personal protective equipment.

Containrnelg & Cleanup

Prevent further spillage if safe to do so.

.

Cover drains and contain the spill.

.

Collect and arrange for disposal.
Use spark-proof tools.

Dis

osal

Dispose of in suitable, closed containers according to regulations.

Click to download full resolution via product page

Caption: Workflow for handling an accidental release of 1,4-Dimethoxybutane.

© 2025 BenchChem. All rights reserved.

5/8

Tech Support


https://www.benchchem.com/product/b078858?utm_src=pdf-body-img
https://www.benchchem.com/product/b078858?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078858?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Key Steps for Spill Management:

o Personal Precautions: Avoid breathing vapors, mist, or gas. Avoid contact with skin and
eyes. Ensure adequate ventilation and remove all sources of ignition.[1]

o Environmental Precautions: Prevent the chemical from entering drains, as it can be harmful
to aquatic life.[1]

e Containment and Cleaning: Use spark-proof tools and explosion-proof equipment. Collect
the spilled material and place it in a suitable, closed container for disposal.[1]

Handling and Storage

Proper handling and storage are essential to prevent accidents.

Aspect Guideline

Handle in a well-ventilated area. Wear suitable

protective clothing, gloves, and eye/face
Handling protection. Use non-sparking tools and take

measures to prevent the buildup of electrostatic

charge.[1]

Store in a tightly closed container in a dry, cool,

and well-ventilated place. Keep away from
Storage : : ) -

incompatible materials such as strong oxidizing

agents.[1][5]

Exposure Controls and Personal Protection

Engineering controls and personal protective equipment (PPE) are critical for minimizing
exposure.
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Control Specification

Ensure adequate ventilation. Eyewash stations
Engineering Controls and safety showers should be readily

accessible.[1][5]

Weatr tightly fitting safety goggles with side-

Eye/Face Protection )
shields.[1]

Wear impervious, chemical-resistant gloves and

Skin Protection ] )
protective clothing.[1][4]

If exposure limits are exceeded or irritation is
Respiratory Protection experienced, use a full-face respirator with an

appropriate cartridge.[1]

Disposal Considerations

Dispose of 1,4-dimethoxybutane and its containers in accordance with local, regional, and
national regulations. The material may be sent to a licensed chemical destruction plant or
disposed of via controlled incineration with flue gas scrubbing. Do not allow the product to enter
drains or sewer systems.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of
1,4-Dimethoxybutane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b078858#1-4-dimethoxybutane-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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